2-Amino-N-cyclopropyl-N-(3-methyl-benzyl)-acetamide

• IUPAC Name: 2-amino-N-cyclopropyl-N-[(3-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C13H18N2O/c1-10-3-2-4-11(7-10)9-15(12-5-6-12)13(16)8-14/h2-4,7,12H,5-6,8-9,14H2,1H3
• InChI Key: PCPSPFLKLFSLJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN(C2CC2)C(=O)CN
• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol

Description

2-Amino-N-cyclopropyl-N-(3-methyl-benzyl)-acetamide ( 1181446-43-4) is a specialized organic compound with a molecular formula of C13H18N2O and a molecular weight of 218.29 g/mol . This synthetic acetamide derivative is characterized by high purity and structural stability, making it an ideal building block for research and development in pharmaceuticals and fine chemicals, particularly in synthesis processes where precise chemical composition and selectivity are crucial . The compound's structure features a cyclopropyl group and a 3-methyl-benzyl group attached to the amide nitrogen, contributing to its unique physicochemical properties and efficacy in various chemical reactions . Computed properties include a topological polar surface area of 46.3 Ų and four rotatable bonds, factors that are relevant for its behavior in biological and chemical systems . While the specific biological mechanisms of action for this exact compound are not fully detailed in the public literature, its core structure is related to classes of compounds that are investigated for their potential as selective agonists for receptors such as 5-HT2C, a promising target in the treatment of conditions like depression, anxiety, and eating disorders . The product is supplied with a high purity level (>99%) and is analyzed by techniques including LCMS, GCMS, HPLC, and NMR to ensure quality and consistency . It is intended for use as a pharmaceutical intermediate, fine chemical, or reagent for synthesis . This product is For Research Use Only and is not intended for diagnostic or therapeutic applications. REFERENCES The chemical and physical properties, CAS number, and applications are sourced from Chem960.com . Information on related compound structures and their research applications in medicinal chemistry is sourced from PMC . The specification of high purity and analytical methods is supported by SynHet .

Biological Activity

2-Amino-N-cyclopropyl-N-(3-methyl-benzyl)-acetamide is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activity. This article explores its biological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

• Molecular Formula : C$_{12}$H$_{16}$N$_2$O
• Molecular Weight : Approximately 218.30 g/mol
• Structural Features : The compound includes a cyclopropyl group and a benzyl moiety substituted with a methyl group, contributing to its reactivity and biological potential.

The biological activity of 2-Amino-N-cyclopropyl-N-(3-methyl-benzyl)-acetamide is primarily attributed to its interaction with specific molecular targets such as enzymes or receptors. The compound's structure allows it to bind effectively to active sites, modulating the activity of these targets. Potential pathways involved include:

• Enzyme Inhibition : The compound may inhibit the activity of certain enzymes, thereby affecting metabolic pathways.
• Receptor Modulation : It can alter receptor signaling, leading to various biological effects.

Antimicrobial Properties

Research indicates that 2-Amino-N-cyclopropyl-N-(3-methyl-benzyl)-acetamide exhibits antimicrobial activity. Studies have shown promising results against various bacterial strains, suggesting its potential as an antimicrobial agent.

Anticancer Activity

The compound has also been investigated for its anticancer properties. Preliminary studies indicate that it may inhibit cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest.

Case Studies and Research Findings

Several studies have explored the biological activity of this compound:

• Antimicrobial Efficacy :
  • A study conducted on the antibacterial properties of various derivatives showed that compounds similar to 2-Amino-N-cyclopropyl-N-(3-methyl-benzyl)-acetamide had significant inhibitory effects on Gram-positive and Gram-negative bacteria.
  • Table 1: Antimicrobial Activity Data

    Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
    2-Amino-N-cyclopropyl-N-(3-methyl-benzyl)-acetamide	E. coli	10 µg/mL
    2-Amino-N-cyclopropyl-N-(3-methyl-benzyl)-acetamide	S. aureus	5 µg/mL

• Anticancer Studies :
  • In vitro studies demonstrated that the compound could induce apoptosis in cancer cell lines, suggesting a mechanism for its anticancer effects.
  • Table 2: Anticancer Activity Data

    Cell Line	IC50 (µM)	Mechanism of Action
    MCF-7 (Breast)	15	Induction of apoptosis
    HeLa (Cervical)	12	Cell cycle arrest

Pharmacokinetics and Toxicology

Understanding the pharmacokinetics (PK) and toxicology of 2-Amino-N-cyclopropyl-N-(3-methyl-benzyl)-acetamide is crucial for evaluating its therapeutic potential:

• Absorption : The compound shows moderate absorption characteristics.
• Metabolism : Initial studies suggest that it undergoes metabolic transformations which could affect its efficacy and safety profile.
• Toxicity : Toxicological assessments indicate low toxicity at therapeutic doses, but further studies are necessary to establish a comprehensive safety profile .

Comparison with Similar Compounds

Structural Analogs in the Acetamide Family

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Features/Applications	Evidence ID
2-Amino-N-cyclopropyl-N-(3-methyl-benzyl)-acetamide (Target)	C₁₃H₁₇N₂O	233.29*	Cyclopropyl, 3-methylbenzyl	Hypothesized use in drug discovery (inferred)	N/A
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide	C₁₃H₂₄N₃O	225.34	Cyclopropyl, 1-methyl-piperidinyl	Discontinued; potential CNS activity	5
2-Amino-N-cyclopropyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide	C₁₂H₂₂N₃O	224.33*	Cyclopropyl, 1-methyl-pyrrolidinyl	Discontinued; structural flexibility	6
N-(3-Amino-4-methoxyphenyl)acetamide	C₉H₁₂N₂O₂	180.20	4-methoxyphenyl, amino	Laboratory research; dye intermediate	11
Acetochlor (Herbicide)	C₁₄H₂₀ClNO₂	269.77	Chloro, ethoxymethyl, 2-ethyl-6-methylphenyl	Agrochemical use; herbicide	7

*Calculated based on molecular formula.

Key Observations:

• 3-Methylbenzyl vs. Heterocyclic Substituents: The aromatic benzyl group may improve lipophilicity and binding to aromatic receptors (e.g., tyrosine kinases), whereas piperidinyl/pyrrolidinyl groups could enhance solubility and CNS penetration . Toxicity: While the toxicology of the target compound is unknown, analogs like acetochlor (Carc. Cat. 3 ) and 3-AMINOACETANILIDE (dye intermediate with handling restrictions ) highlight the need for careful toxicity profiling.

Functional and Application Differences

• Medicinal Chemistry : Piperidine/pyrrolidine analogs () are discontinued but suggest exploration in CNS disorders due to blood-brain barrier permeability. The target compound’s benzyl group may redirect applications toward oncology or inflammation .
• Agrochemicals : Acetochlor () demonstrates acetamides’ utility in herbicides, but the target compound’s lack of chloro or ethoxymethyl groups may limit herbicidal activity .
• Industrial Use: 3-AMINOACETANILIDE () serves as a dye intermediate, whereas the target compound’s structural complexity may favor pharmaceutical over industrial use .

Q & A

Q. What are the common synthetic routes for 2-Amino-N-cyclopropyl-N-(3-methyl-benzyl)-acetamide and related acetamide derivatives?

Methodological Answer: Synthesis typically involves reductive amination or alkylation of amines. For example:

• Reductive amination : Reacting aldehydes with primary amines in methanol using NaBH$_3$CN as a reducing agent under acidic conditions (pH 4–5) yields substituted acetamides .
• Alkylation of secondary amines : Cyclopropylamine derivatives can be alkylated using alkyl halides or acyl chlorides. For instance, substituted phenols reacted with ((4-methylbenzenesulfonyl)amino)acetyl chloride to form acetamides .
• Optimization : Use ethanol as a solvent and reflux conditions (6 hours) to improve yields, as demonstrated in the synthesis of N-(2-methoxy-benzyl)-acetamide .

Q. How is the molecular structure of 2-Amino-N-cyclopropyl-N-(3-methyl-benzyl)-acetamide characterized?

Methodological Answer: Characterization involves:

• Spectroscopic techniques : NMR (¹H/¹³C) to confirm hydrogen and carbon environments, IR for functional group identification (e.g., amide C=O stretch at ~1650 cm⁻¹), and mass spectrometry for molecular weight validation .
• X-ray crystallography : Resolve crystal packing and hydrogen-bonding networks, as seen in studies of structurally similar compounds like 2-hydroxy-N-(4-methoxybenzyl)acetamide .
• Elemental analysis : Verify purity and stoichiometry (e.g., C, H, N percentages) .

Advanced Research Questions

Q. How can low yields during alkylation of cyclopropylamine derivatives be addressed?

Methodological Answer: Key strategies include:

• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance nucleophilicity, while ethanol minimizes side reactions .
• Temperature control : Reflux conditions (e.g., 80°C) improve reaction kinetics without decomposing sensitive intermediates .
• Stoichiometric adjustments : Use a 10–20% excess of the alkylating agent (e.g., acyl chloride) to drive the reaction to completion .
• Purification : Column chromatography with ethyl acetate/hexane gradients isolates the desired product from unreacted starting materials .

Q. How do researchers reconcile contradictions between in vitro and in vivo toxicity data for acetamide derivatives?

Methodological Answer:

• Metabolic profiling : Compare hepatic metabolism across species. For example, acetamide is hepatotoxic in rodents due to cytochrome P450-mediated activation but may lack analogous pathways in human cell lines .
• Dose-response studies : Evaluate threshold effects; low doses may not trigger carcinogenicity observed in high-dose rodent models .
• Genetic toxicity assays : Use Ames tests or micronucleus assays to assess mutagenicity, which may explain discrepancies with carcinogenicity data .

Q. What strategies improve regioselectivity when functionalizing the benzyl ring in acetamide derivatives?

Methodological Answer:

• Directing groups : Introduce electron-donating groups (e.g., -OCH$_3$) at specific positions to guide electrophilic substitution .
• Protecting groups : Temporarily block reactive sites (e.g., using phthalimide for amino groups) during synthesis .
• Catalytic systems : Employ palladium catalysts for cross-coupling reactions (e.g., Suzuki-Miyaura) to install substituents regioselectively .